![molecular formula C8H6N2O3S B2380203 Benzo[1,2,5]thiadiazol-5-yloxy-acetic acid CAS No. 29123-11-3](/img/structure/B2380203.png)
Benzo[1,2,5]thiadiazol-5-yloxy-acetic acid
Overview
Description
Benzo[1,2,5]thiadiazol-5-yloxy-acetic acid is a chemical compound with the molecular formula C8H6N2O3S and a molecular weight of 210.21 . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of Benzo[1,2,5]thiadiazol-5-yloxy-acetic acid consists of a benzothiadiazole core with an acetic acid group attached via an oxygen atom . The InChI code for this compound is 1S/C8H6N2O3S/c11-7(12)4-13-6-3-1-2-5-8(6)10-14-9-5/h1-3H,4H2,(H,11,12) .Physical And Chemical Properties Analysis
The melting point of Benzo[1,2,5]thiadiazol-5-yloxy-acetic acid is reported to be between 156-157°C .Scientific Research Applications
Functionalization of the Benzo[1,2,5]thiadiazole Scaffold
The benzo[1,2,5]thiadiazole scaffold is part of many important compounds and its functionalization is an active research field . It has been used in the synthesis of unsymmetrically substituted benzothiadiazole derivatives and a new fused thiadiazoloindazole .
Treatment of Chronic Migraine and Antispastic Agent
The benzothiadiazole scaffold is used in the muscle relaxant tizanidine, which is used for the treatment of chronic migraine and as an antispastic agent .
Building Block for Semiconducting Polymers and Copolymers
The benzothiadiazole scaffold is a suitable building block for semiconducting polymers and copolymers . It is used in the synthesis of semiconducting polymers and copolymers .
Printable Organic Semiconductors
The benzothiadiazole scaffold is used in the synthesis of printable organic semiconductors . These semiconductors find application as organic thin film transistors (OTFT), organic photovoltaic cells (OPV), and light-emitting diodes (LED) .
Fluorescent Probes for Bioimaging
The benzothiadiazole scaffold is used in the synthesis of fluorescent probes for bioimaging . These probes are used for imaging lipid droplets, mitochondria, and plasma membranes .
Visible-Light Organophotocatalysts
The benzo[1,2,5]thiadiazole motif has been extensively researched for use in photovoltaics or as fluorescent sensors . However, their use as potential visible-light organophotocatalysts has not received any in-depth study .
Safety and Hazards
The safety data sheet for a related compound, Benzo[c][1,2,5]thiadiazol-5-boronic acid pinacol ester, indicates that it may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area .
properties
IUPAC Name |
2-(2,1,3-benzothiadiazol-5-yloxy)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3S/c11-8(12)4-13-5-1-2-6-7(3-5)10-14-9-6/h1-3H,4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQSMTSNJBKYRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C=C1OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[1,2,5]thiadiazol-5-yloxy-acetic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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